Cas no 875664-92-9 (1H-BENZIMIDAZOLE, 2-BUTYL-1-(4-PIPERIDINYL)-)

1H-BENZIMIDAZOLE, 2-BUTYL-1-(4-PIPERIDINYL)- structure
875664-92-9 structure
Product Name:1H-BENZIMIDAZOLE, 2-BUTYL-1-(4-PIPERIDINYL)-
CAS No:875664-92-9
MF:C16H23N3
MW:257.373923540115
CID:3216408
PubChem ID:68584942
Update Time:2025-04-21

1H-BENZIMIDAZOLE, 2-BUTYL-1-(4-PIPERIDINYL)- Chemical and Physical Properties

Names and Identifiers

    • 1H-BENZIMIDAZOLE, 2-BUTYL-1-(4-PIPERIDINYL)-
    • 2-Butyl-1-(4-piperidinyl)-1H-benzimidazole
    • 2-butyl-1-piperidin-4-yl-1H-benzimidazole
    • 875664-92-9
    • SCHEMBL3295283
    • AQHFIKTULCAPFM-UHFFFAOYSA-N
    • DTXSID301267551
    • Inchi: 1S/C16H23N3/c1-2-3-8-16-18-14-6-4-5-7-15(14)19(16)13-9-11-17-12-10-13/h4-7,13,17H,2-3,8-12H2,1H3
    • InChI Key: AQHFIKTULCAPFM-UHFFFAOYSA-N
    • SMILES: C1(CCCC)N(C2CCNCC2)C2=CC=CC=C2N=1

Computed Properties

  • Exact Mass: 257.189
  • Monoisotopic Mass: 257.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.8A^2
  • XLogP3: 3.2
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